{6-azabicyclo[3.2.1]octan-1-yl}methanol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “{6-azabicyclo[3.2.1]octan-1-yl}methanol hydrochloride” is a chemical compound that is part of the family of tropane alkaloids . The 8-azabicyclo[3.2.1]octane scaffold is the central core of this family, which displays a wide array of interesting biological activities .
Synthesis Analysis
The synthesis of this compound has attracted attention from many research groups worldwide across the years . Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold . There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives .Molecular Structure Analysis
The molecular structure of “{6-azabicyclo[3.2.1]octan-1-yl}methanol hydrochloride” is based on the 8-azabicyclo[3.2.1]octane scaffold . This scaffold is the central core of the family of tropane alkaloids .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “{6-azabicyclo[3.2.1]octan-1-yl}methanol hydrochloride” are complex and involve several steps . These steps include the enantioselective construction of an acyclic starting material and the stereocontrolled formation of the bicyclic scaffold .Physical And Chemical Properties Analysis
The physical and chemical properties of “{6-azabicyclo[3.2.1]octan-1-yl}methanol hydrochloride” include a molecular weight of 141.21 . The storage temperature is 4 degrees Celsius .Safety and Hazards
The safety information for “{6-azabicyclo[3.2.1]octan-1-yl}methanol hydrochloride” includes several hazard statements: H302, H315, H318, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for '{6-azabicyclo[3.2.1]octan-1-yl}methanol hydrochloride' involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "Ammonium acetate", "Formaldehyde", "Hydrochloric acid", "Sodium borohydride", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ammonium acetate and formaldehyde in the presence of hydrochloric acid to form 6-azabicyclo[3.2.1]octan-1-one.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the ketone group to an alcohol group, forming 6-azabicyclo[3.2.1]octan-1-ol.", "Step 3: The alcohol group is then converted to a hydrochloride salt by reacting with hydrochloric acid, forming {6-azabicyclo[3.2.1]octan-1-yl}methanol hydrochloride.", "Step 4: The final step involves the addition of methanol to the reaction mixture to dissolve the product and isolate it as a solid." ] } | |
CAS RN |
2703779-08-0 |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.